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Compound of Interest

Compound Name: Ethyl chloro(methylthio)acetate

Cat. No.: B1657291 Get Quote

The safe and compliant disposal of Ethyl chloro(methylthio)acetate is critical for ensuring

laboratory safety and environmental protection. This guide provides detailed, step-by-step

procedures for researchers, scientists, and drug development professionals to manage this

chemical waste stream effectively. Due to its hazardous properties, this compound must not be

disposed of via standard trash or sanitary sewer systems.[1][2][3][4]

Immediate Hazard Assessment
Before handling, it is essential to recognize the primary hazards associated with Ethyl
chloro(methylthio)acetate, which is classified as a hazardous material.[5][6] The primary risks

include:

Flammability: The substance is a flammable liquid and vapor.[5][6] Keep it away from heat,

sparks, open flames, and other ignition sources.[5][6][7]

Toxicity and Irritation: It is known to cause serious eye and skin irritation.[5][6] Related

compounds like ethyl chloroacetate are toxic if swallowed, inhaled, or in contact with skin.[7]

[8][9] Therefore, high toxicity should be assumed.

Environmental Hazards: Related organosulfur compounds are very toxic to aquatic life.[7][9]

Discharge into the environment must be strictly avoided.[8]

Incompatibility: Avoid contact with strong oxidizing agents and strong bases.[4][5]
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Quantitative Data Summary for Disposal Planning
Parameter Guideline / Specification Rationale / Source

Primary Disposal Route
Licensed Hazardous Waste

Contractor / Institutional EH&S

Mandatory for toxic and

flammable chemical waste.[1]

[8][10]

Drain / Sewer Disposal Strictly Prohibited

Chemical is considered an

environmental hazard and

harmful to aquatic life.[2][7][10]

Solid Trash Disposal Strictly Prohibited
Material is a hazardous,

flammable, and toxic liquid.[2]

Incompatible Waste Streams
Strong Bases, Strong

Oxidizing Agents

Risk of violent or dangerous

chemical reactions.[4][5][11]

Container Headspace Leave at least 1-inch (or 10%)
To allow for vapor expansion

and prevent rupture.[11]

Satellite Accumulation Time
Up to 12 months (if volume

limits not exceeded)

Federal and local regulations

limit on-site storage time.[1]

Step-by-Step Disposal Protocol
This protocol outlines the standard operating procedure for the collection and disposal of Ethyl
chloro(methylthio)acetate waste.

Experimental Protocol: Waste Collection and Storage
Waste Minimization: Before beginning any experiment, plan to minimize the generation of

chemical waste. Order the smallest practical quantity of the chemical and reduce the scale of

experiments where possible.[1][3]

Wear Appropriate PPE: At a minimum, personnel handling the waste must wear:

Chemical safety goggles or a face shield.[5]

Chemical-resistant gloves (e.g., nitrile, neoprene).
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A flame-resistant lab coat.

All handling of open containers should be performed inside a certified chemical fume

hood.[9]

Segregate the Waste Stream:

Dedicate a specific waste container solely for Ethyl chloro(methylthio)acetate and

related halogenated, sulfur-containing organic waste.

Do not mix this waste with acids, bases, oxidizers, or other incompatible chemical waste

streams.[3][11]

Use a Proper Waste Container:

The container must be constructed of a material compatible with the chemical (e.g.,

borosilicate glass or high-density polyethylene).

It must have a secure, leak-proof screw-top cap.[11]

Ensure the container is in good condition, free from cracks or deterioration.[11]

Label the Container Correctly:

Affix a "Hazardous Waste" label to the container before adding any waste.

Clearly write the full chemical name: "Waste Ethyl chloro(methylthio)acetate".

Indicate the relevant hazards by checking the boxes for "Flammable" and "Toxic".

Store the Waste Appropriately:

Keep the waste container securely closed at all times, except when adding waste.[1][3]

Store the container in a designated "Satellite Accumulation Area" (SAA), which must be at

or near the point of waste generation.[1][11]

The SAA should be a secondary containment bin or tray to control any potential leaks.
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Arrange for Final Disposal:

Once the container is full or waste is no longer being generated, contact your institution's

Environmental Health & Safety (EH&S or EHS) department to schedule a waste pickup.[1]

Follow all institutional procedures for waste transfer and documentation.

Disposal Workflow Diagram
The following diagram illustrates the logical steps and decision-making process for the proper

disposal of Ethyl chloro(methylthio)acetate.
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Caption: Workflow for the safe disposal of Ethyl chloro(methylthio)acetate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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